N-{3-[N-({2-fluoro[(4-methylphenyl)sulfonyl]anilino}acetyl)ethanehydrazonoyl]phenyl}benzamide

• Molecular Formula: C30H27FN4O4S
• Molecular Weight: 558.6 g/mol
• IUPAC Name: N-[3-[(E)-N-[[2-(2-fluoro-N-(4-methylphenyl)sulfonylanilino)acetyl]amino]-C-methylcarbonimidoyl]phenyl]benzamide
• InChI: InChI=1S/C30H27FN4O4S/c1-21-15-17-26(18-16-21)40(38,39)35(28-14-7-6-13-27(28)31)20-29(36)34-33-22(2)24-11-8-12-25(19-24)32-30(37)23-9-4-3-5-10-23/h3-19H,20H2,1-2H3,(H,32,37)(H,34,36)/b33-22+
• InChI Key: VIMDWVPJNMJUTE-STKMKYKTSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)N/N=C(\C)/C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3)C4=CC=CC=C4F
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NN=C(C)C2=CC(=CC=C2)NC(=O)C3=CC=CC=C3)C4=CC=CC=C4F

Description

N-{3-[N-({2-fluoro[(4-methylphenyl)sulfonyl]anilino}acetyl)ethanehydrazonoyl]phenyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-{3-[N-({2-fluoro[(4-methylphenyl)sulfonyl]anilino}acetyl)ethanehydrazonoyl]phenyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in cancer cell growth and proliferation.
Biochemical and physiological effects:
N-{3-[N-({2-fluoro[(4-methylphenyl)sulfonyl]anilino}acetyl)ethanehydrazonoyl]phenyl}benzamide has been shown to have a range of biochemical and physiological effects. It has been shown to induce cell cycle arrest, inhibit angiogenesis, and induce apoptosis in cancer cells. Additionally, it has been shown to improve cognitive function and reduce inflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{3-[N-({2-fluoro[(4-methylphenyl)sulfonyl]anilino}acetyl)ethanehydrazonoyl]phenyl}benzamide is its potent anticancer activity. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of N-{3-[N-({2-fluoro[(4-methylphenyl)sulfonyl]anilino}acetyl)ethanehydrazonoyl]phenyl}benzamide. One area of research is the development of more effective and efficient synthesis methods for this compound. Additionally, further studies are needed to investigate its potential use in combination with other anticancer agents and to determine its safety and efficacy in clinical trials. Finally, more research is needed to fully understand its mechanism of action and potential applications in other fields, such as neurodegenerative diseases.

Synthesis Methods

The synthesis of N-{3-[N-({2-fluoro[(4-methylphenyl)sulfonyl]anilino}acetyl)ethanehydrazonoyl]phenyl}benzamide involves the reaction between 2-fluoro-4-methylbenzenesulfonyl chloride and 3-nitrobenzoyl chloride in the presence of a base. The resulting product is then subjected to a series of reactions, including reduction, acylation, and condensation, to obtain the final compound.

Scientific Research Applications

N-{3-[N-({2-fluoro[(4-methylphenyl)sulfonyl]anilino}acetyl)ethanehydrazonoyl]phenyl}benzamide has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and prostate cancer. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.